Cas no 81547-77-5 (2,2-Dibromo-1-(2,6-dichlorophenyl)ethanone)

• Product Name: 2,2-Dibromo-1-(2,6-dichlorophenyl)ethanone
• CAS No: 81547-77-5
• MF: C₈H₄Br₂Cl₂O
• MW: 346.830759048462
• CID: 5521738
• PubChem ID: 12863950
• Update Time: 2024-03-01

2,2-Dibromo-1-(2,6-dichlorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2-Dibromo-1-(2,6-dichlorophenyl)ethanone

• Inchi： 1S/C8H4Br2Cl2O/c9-8(10)7(13)6-4(11)2-1-3-5(6)12/h1-3,8H
• InChI Key： MKJASCNDJDSQKD-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1Cl)Cl)(=O)C(Br)Br

Computed Properties

• Exact Mass: 345.79855g/mol
• Monoisotopic Mass: 343.80060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų